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Compound of Interest

Compound Name: Trimethylsilyl methacrylate

Cat. No.: B080128 Get Quote

Introduction

Polymers containing silicon, particularly those with bulky trimethylsilyl (-Si(CH₃)₃) groups, are of

significant interest in materials science for their characteristically high gas permeability.

Polymers derived from trimethylsilyl methacrylate (TMSMA) and related monomers are

explored for applications requiring high gas transport rates, such as in gas separation

membranes, controlled atmosphere packaging, and biomedical devices where gas exchange is

critical.

The high permeability of these materials stems from their unique molecular architecture. The

bulky and rigid nature of the trimethylsilyl side group prevents efficient packing of the polymer

chains. This creates a significant amount of interstitial space, or "free volume," within the

polymer matrix.[1][2] Gas transport through dense polymer membranes is governed by a

solution-diffusion mechanism, where the permeability is a product of the gas's diffusivity and

solubility in the polymer.[3][4] The increased fractional free volume in silyl-containing polymers

primarily enhances the diffusion coefficient, allowing gas molecules to move more easily

through the material.

While extensive data on the homopolymer of pure trimethylsilyl methacrylate is not widely

available in the literature, studies on its copolymers and polymers with similar bulky silane side

groups consistently demonstrate that the incorporation of these moieties increases gas

permeability.[5] For instance, copolymers of trimethylsilyl methyl methacrylate (TMSMMA)

show significantly higher gas permeability compared to conventional polymers like those
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derived from vinyl acetate.[5] This makes them attractive candidates for tuning the permeability

of other polymers or as primary materials for separation applications.

Target Applications:

Gas Separation: Membranes for O₂/N₂ enrichment, CO₂ capture, and hydrogen separation.

The high flux is a key advantage, though selectivity may need to be enhanced through

copolymerization or blending.

Drug Delivery & Biomedical Devices: In drug delivery, polymer coatings with tailored gas

permeability can be crucial for devices where gas exchange is required, such as in cell

encapsulation or for packaging oxygen-sensitive therapeutics.

Controlled Atmosphere Packaging: For food and electronics packaging where specific gas

transmission rates are required to preserve contents and extend shelf life.

Quantitative Data: Gas Permeability of Silyl-
Containing Methacrylate Copolymers
The following table summarizes gas permeability data for copolymers containing silyl

methacrylate monomers. The data illustrates the significant increase in permeability conferred

by the bulky trimethylsilyl groups. The permeability coefficient (P) is expressed in Barrer,

where:

1 Barrer = 10⁻¹⁰ cm³ (STP) · cm · cm⁻² · s⁻¹ · cmHg⁻¹
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Polymer
System

Monom
er 1 (M₁)

Monom
er 2 (M₂)

M₁

Content
(mol%)

Gas
Permea
bility (P)
[Barrer]

P(O₂) /
P(N₂)
Selectiv
ity

Referen
ce

Copoly(T

MSMMA-

VAc)

Trimethyl

silyl

methyl

methacry

late

Vinyl

acetate
100 O₂ 100 2.0 [5]

(TMSMM

A)
(VAc) 50 O₂ 20 2.5 [5]

0 O₂ < 1 - [5]

Copoly(S

iMA-

MMA)

3-

methacry

loxypropy

l

tris(trimet

hylsiloxy)

silane

Methyl

methacry

late

100 O₂ 1000 2.0 [5]

(SiMA) (MMA) 50 O₂ 100 2.2 [5]

0 O₂ 1 3.3 [5]

Note: Data is sourced from a 1993 study by Nagai et al.[5] Poly(SiMA) is a rubbery polymer,

while Poly(TMSMMA) is glassy at ambient temperature.
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Structure-Property Relationship
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Experimental Workflow: Synthesis to Membrane

1. Combine Monomers
(e.g., TMSMA, VAc), Solvent

& Initiator (AIBN) in Flask

2. Degas via Freeze-Pump-Thaw
Cycles & Seal under Vacuum

3. Heat Reaction Mixture
(e.g., 60-70°C) for

Specified Time

4. Precipitate Polymer in
Non-Solvent (e.g., Methanol)

& Filter

5. Dry Purified Polymer
under Vacuum

6. Dissolve Dried Polymer
in Volatile Solvent (e.g., Toluene)

7. Cast Solution onto Level
Surface (Petri Dish)

8. Slow, Controlled Solvent
Evaporation

9. Anneal & Dry Membrane
under Vacuum

Testable Polymer Membrane
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Gas Permeability Measurement Apparatus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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